Cas no 2137710-42-8 (1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2137710-42-8
• MF: C₁₅H₂₁BrO
• MW: 297.230643987656
• CID: 5753084
• PubChem ID: 165787804
• Update Time: 2025-05-23

1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol
• 2137710-42-8
• EN300-715175
• 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C15H21BrO/c1-11(2)12-7-9-15(17,10-8-12)13-3-5-14(16)6-4-13/h3-6,11-12,17H,7-10H2,1-2H3
• InChI Key： GLZJSTSDXVIOKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC(C(C)C)CC1)O

Computed Properties

• Exact Mass: 296.07758g/mol
• Monoisotopic Mass: 296.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol

Introduction to 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2137710-42-8)

1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137710-42-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane core substituted with a brominated phenyl group and an isopropyl side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The bromophenyl moiety at the 4-position of the cyclohexane ring is a key feature that enhances the compound's reactivity and interaction with biological targets. Bromine atoms are well-known for their ability to participate in various chemical reactions, including cross-coupling reactions, which are widely employed in synthetic organic chemistry. This property allows for further functionalization of the molecule, enabling researchers to tailor its pharmacological profile to specific therapeutic needs.

1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol has been explored in several preclinical studies as a potential candidate for treating various diseases. Its structural features suggest that it may interact with multiple biological pathways, making it a promising lead compound for further investigation. One of the most intriguing aspects of this molecule is its potential role in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders such as depression, anxiety, and cognitive impairment.

Recent research has highlighted the importance of cyclohexane derivatives in drug design due to their ability to mimic natural bioactive molecules. The isopropyl group at the 4-position of the cyclohexane ring in this compound contributes to its lipophilicity, which is a critical factor in drug absorption and distribution within the body. By optimizing this moiety, researchers can fine-tune the pharmacokinetic properties of the molecule, ensuring better bioavailability and efficacy.

In addition to its pharmacological potential, 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol has been investigated for its role in chemical synthesis. The bromine atom at the phenyl ring provides a convenient handle for introducing other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis and have enabled the preparation of complex molecules with high precision.

The compound's structural motif is also reminiscent of several known pharmaceuticals that have demonstrated clinical efficacy. For instance, analogs with similar scaffolds have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties. This suggests that 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol may possess similar therapeutic benefits, although further studies are needed to confirm these hypotheses.

From a computational chemistry perspective, 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how the molecule might interact with enzymes and receptors at the atomic level. By understanding these interactions, researchers can design more effective derivatives with improved pharmacological properties.

The synthesis of 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The need for precise regioselectivity during functionalization requires advanced synthetic methodologies, but recent advances in catalysis have made it possible to achieve these transformations with high yields and minimal byproducts. This has opened up new avenues for exploring its full synthetic potential.

In conclusion, 1-(4-Bromophenyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2137710-42-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery, and ongoing studies continue to uncover new possibilities for its therapeutic applications. As research progresses, this molecule is likely to play an increasingly important role in developing next-generation pharmaceuticals.